Chloromethyl 17-ethoxycarbonyloxy-11-hydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-17-carboxylate

• IUPAC Name: chloromethyl 17-ethoxycarbonyloxy-11-hydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-17-carboxylate
• InChI: InChI=1S/C24H31ClO7/c1-4-30-21(29)32-24(20(28)31-13-25)10-8-17-16-6-5-14-11-15(26)7-9-22(14,2)19(16)18(27)12-23(17,24)3/h7,9,11,16-19,27H,4-6,8,10,12-13H2,1-3H3
• InChI Key: DMKSVUSAATWOCU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)OC1(CCC2C1(CC(C3C2CCC4=CC(=O)C=CC34C)O)C)C(=O)OCCl
• Molecular Formula: C24H31ClO7
• DSSTOX Substance ID: DTXSID10861043
• Molecular Weight: 466.9 g/mol

Description

Loteprednol Etabonate is the etabonate salt form of loteprednol, an ophthalmic analog of the corticosteroid prednisolone with anti-inflammatory activity. Loteprednol etabonate exerts its effect by interacting with specific intracellular receptors and subsequently binds to DNA to modify gene expression. This results in an induction of the synthesis of certain anti-inflammatory proteins while inhibiting the synthesis of certain inflammatory mediators. Loteprednol etabonate specifically induces phospholipase A2 inhibitory proteins (collectively called lipocortins), which inhibit the release of arachidonic acid, thereby inhibiting the biosynthesis of potent mediators of inflammation, such as prostaglandins and leukotrienes.

Scientific Research Applications

Synthesis and Chemical Properties

• Chloromethyl 17-ethoxycarbonyloxy-11-hydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-17-carboxylate is a compound involved in the synthesis of certain cyclopenta[a]phenanthrenes, which are important in various chemical processes including the synthesis of steroids and related compounds (Coombs, 1966).

Carcinogenicity and Biological Activity

• Cyclopenta[a]phenanthrenes, a category which includes compounds structurally related to this compound, have been studied for their potential carcinogenic properties. These compounds have shown varied carcinogenic activities in mouse skin painting models, with some derivatives demonstrating significant activity (Bhatt, 1988; Coombs et al., 1973).

Analytical Chemistry and Pharmaceutical Applications

• In pharmaceutical research, the compound is part of analytical methods to evaluate the purity of steroidal drugs. For example, it's an impurity in the analysis of loteprednol etabonate, a steroidal drug, highlighting its relevance in the quality control of pharmaceutical products (Yasueda et al., 2004).

Molecular Interactions and Structural Analysis

• Molecular studies on derivatives of cyclopenta[a]phenanthrenes, including compounds similar to this compound, have provided insights into the structural and reactivity relationships. These studies are crucial for understanding the interaction of these compounds with biological systems and their potential therapeutic applications (Laali et al., 2000).